Cas no 351317-28-7 (Ethyl 4-fluoro-3-hydroxybenzoate)

Ethyl 4-fluoro-3-hydroxybenzoate Properties

Names and Identifiers

• Ethyl 4-fluoro-3-hydroxybenzoate
• ethyl 3-hydroxy-4-fluorobenzoate
• 4-fluoro-3-hydroxy-benzoic acid ethyl ester
• 4-FLUORO-3-HYDROXYBENZOIC ACID ETHYL ESTER
• AG-F-20942
• AGN-PC-01NTEI
• AS01265
• BENZOIC ACID, 4-FLUORO-3-HYDROXY-, ETHYL ESTER
• CTK4H3710
• SureCN190719
• DTXSID70592462
• EN300-1178549
• Ethyl4-fluoro-3-hydroxybenzoate
• MFCD12025283
• QBOPWLOHFBLVGT-UHFFFAOYSA-N
• 351317-28-7
• SCHEMBL190719
• DB-334152
• BS-28234
• E97804
• +Expand

• InChIKey： QBOPWLOHFBLVGT-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9FO3/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5,11H,2H2,1H3
• SMILES： CCOC(=O)C1=CC(=C(C=C1)F)O

Computed Properties

• Exact Mass: 184.05357
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.05357231g/mol
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53